1-Methyl-3-oxocyclopentanecarbonitrile

• IUPAC Name: 1-methyl-3-oxocyclopentane-1-carbonitrile
• InChI: InChI=1S/C7H9NO/c1-7(5-8)3-2-6(9)4-7/h2-4H2,1H3
• InChI Key: OOGKBJYFGKSSNR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)C1)C#N
• Molecular Formula: C7H9NO
• Molecular Weight: 123.15 g/mol
• CAS RN: 192433-18-4

Description

“1-Methyl-3-oxocyclopentanecarbonitrile” is an organic compound with the CAS Number: 192433-18-4. It has a molecular weight of 123.15. The compound is typically stored at 4°C and is in the form of an oil.

Molecular Structure Analysis

The molecular formula of “1-Methyl-3-oxocyclopentanecarbonitrile” is C7H9NO. The InChI code for the compound is 1S/C7H9NO/c1-7(5-8)3-2-6(9)4-7/h2-4H2,1H3.

Physical And Chemical Properties Analysis

“1-Methyl-3-oxocyclopentanecarbonitrile” is an oil at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Synthesis Applications

1-Methyl-3-oxocyclopentanecarbonitrile has been utilized in various synthesis applications. For instance, its use as a starting material in the first synthesis of alliodorine, a constituent isolated from the tropical tree Cordia alliodora, demonstrates its importance in organic synthesis (Tortajada & Morizur, 2010). Additionally, it has been involved in the synthesis of other complex molecules, emphasizing its versatility in chemical synthesis.

Photolysis Studies

In photolysis research, studies involving similar compounds, such as 1-chloro-1-nitrosocyclohexane, have provided insights into the behavior of geminal chloro-nitroso-compounds under light exposure (Gowenlock, Pfab, & Kresze, 1974). Although not directly involving 1-Methyl-3-oxocyclopentanecarbonitrile, this research contributes to a broader understanding of the photolytic properties of related compounds.

Development of Novel Compounds

The compound has been integral in the development of novel compounds with potential applications in various fields. For instance, its derivative was used in the synthesis of new metal-free and metallophthalocyanines, which have shown promise in water solubility and aggregation behaviors (Acar, Çakır, Bıyıklıoğlu, & Kantekin, 2012). Such developments indicate the potential of 1-Methyl-3-oxocyclopentanecarbonitrile in creating advanced materials with unique properties.

Theoretical Studies

Theoretical studies have also played a role in understanding the compound's behavior. For example, research on the Dowd-Beckwith ring expansion reaction versus intramolecular 1,5-hydrogen transfer reaction provided theoretical insights into the behavior of molecules like 1-Methyl-3-oxocyclopentanecarbonitrile (Ardura & Sordo, 2005). Such theoretical explorations contribute to a deeper understanding of the chemical reactions and properties of this compound.

Hydrogen Storage Research

In the field of hydrogen storage, derivatives of 1-Methyl-3-oxocyclopentanecarbonitrile, such as 3-methyl-1,2-BN-cyclopentane, have been studied for their properties relevant to hydrogen storage applications (Luo, Neiner, Karkamkar, Parab, Garner, Dixon, Matson, Autrey, & Liu, 2013). This illustrates the potential of derivatives of 1-Methyl-3-oxocyclopentanecarbonitrile in energy-related applications.

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, H335 indicating various hazards such as harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.